Methyl 2-(5-bromo-4-formyl-2-methoxyphenyl)propionate

• Molecular Formula: C12H13BrO4
• Molecular Weight: 301.13 g/mol
• IUPAC Name: methyl 2-(5-bromo-4-formyl-2-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H13BrO4/c1-7(12(15)17-3)9-5-10(13)8(6-14)4-11(9)16-2/h4-7H,1-3H3
• InChI Key: YHXJDRDJVQBCQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C(=C1)Br)C=O)OC)C(=O)OC

Description

Methyl 2-(5-bromo-4-formyl-2-methoxyphenyl)propionate is a useful research compound. Its molecular formula is C12H13BrO4 and its molecular weight is 301.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-nitropropane (210 mg) in methanol (5 ml) was added sodium methoxide (130 mg), and the solution was refluxed by heating for 0.5 hour, and then cooled on ice. To this reaction mixture was added a solution of methyl 2-(5-bromo-4-bromomethyl-2-methoxyphenyl)propionate (860 mg) obtained above in methanol (4 ml), and the mixture was stirred at room temperature for 2 hours. The solvent was evaporated under reduced pressure, and water was added to the residue, and the mixture was extracted with ethyl acetate. The organic layer was washed successively with 1.0 M aqueous hydrochloric acid, water, and saturated brine, and then dried over sodium sulfate. The solvent was evaporated under reduced pressure, and then the residue was purified by column chromatography (hexane/ethyl acetate=7/1) to give the title compound (540 mg).